5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3h)-one

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• SMILES: CCC1=NC(=C(C(=O)N1)CC=C)O
• InChI: InChI=1S/C9H12N2O2/c1-3-5-6-8(12)10-7(4-2)11-9(6)13/h3H,1,4-5H2,2H3,(H2,10,11,12,13)
• InChIKey: PRWNQZBBFQWWQF-UHFFFAOYSA-N

5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one: Dual-Functional Building Block

5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one (CAS 1189681-88-6) is a heterocyclic small molecule (C9H12N2O2, MW 180.2) belonging to the hydroxypyrimidinone class . It features a pyrimidin-4(3H)-one core with an ethyl substituent at position 2, a hydroxyl group at position 6, and an allyl group at position 5. This compound serves as a versatile synthetic building block for constructing more complex bioactive molecules, particularly in anti-HIV and kinase inhibitor programs where the 5-allyl-6-hydroxypyrimidine scaffold has been employed to access 5-allyl-6-benzylpyrimidin-4(3H)-one non-nucleoside reverse transcriptase inhibitors [1] and PDE10A inhibitors derived from fragment screening [2]. The presence of both a nucleophilic hydroxyl group and a reactive allyl moiety enables divergent synthetic elaboration that is unavailable in simpler pyrimidinone analogs lacking either functional handle.

1

Dual orthogonal handles – allyl and hydroxyl groups support divergent synthetic elaboration for library synthesis.

2

Validated core scaffold – reported as a building block for NNRTI and PDE10A inhibitor programs; core is retained in active elaborated analogs.

3

Commercial availability – multi-vendor supply at consistent purity supports long-term medicinal chemistry campaigns.

• [1] Khalifa, N.M.; Al-Omar, M.A. Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Int. J. Mol. Sci. 2014, 15, 20723-20735. View Source
• [2] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; McGaughey, G.B.; Theberge, C.R.; Uslaner, J.M.; Yan, Y.; Renger, J.J.; Smith, S.M.; Coleman, P.J.; Cox, C.D. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. J. Med. Chem. 2015, 58, 7888-7894. View Source

5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one: Irreplaceable by Common Analogs

Generic substitution of 5-allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one with simpler pyrimidinone building blocks—such as 2-ethyl-6-hydroxypyrimidin-4(3H)-one (CAS 3709-98-6) or 5-allyl-2-methyl-6-hydroxypyrimidin-4(3H)-one—is not functionally equivalent because these analogs lack the orthogonal reactivity profile required for divergent synthesis. The des-allyl analog (2-ethyl-6-hydroxypyrimidin-4(3H)-one) has been employed as an intermediate for PDE10 inhibitors , but it lacks the allyl handle at C-5 that enables late-stage diversification via olefin cross-metathesis, Heck coupling, or Claisen rearrangement—transformations critical for constructing the 5-allyl-6-benzyl and 5-allyl-6-aryl pyrimidine architectures reported in anti-HIV [1] and kinase programs. Conversely, 5-allyl-2-thioxo or 2-amino analogs introduce different electronic and hydrogen-bonding properties at C-2 that alter both binding interactions and downstream synthetic compatibility. The specific combination of a C-2 ethyl group (providing modest lipophilicity without steric bulk), a C-5 allyl group (reactive olefin handle), and a C-6 hydroxyl group (nucleophilic site and metal-chelating moiety) defines a reactivity profile not simultaneously present in any single commercially available pyrimidinone building block.

Allyl loss

Des-allyl analog (CAS 3709-98-6) lacks the C-5 olefin handle, preventing cross-metathesis, Heck coupling, and Claisen rearrangements critical for building the 5-allyl-6-benzyl architecture.

Sulfur risk

5-allyl-2-thioxo analog introduces a thione moiety that alters electronic properties, hydrogen-bonding capacity, and may bring metabolic liability not present with the C-2 ethyl group.

Vector shift

2-methyl analog (CAS 85826-32-0) offers a shorter, less lipophilic side chain; the 2-ethyl group provides distinct steric and lipophilicity vectors for SAR exploration.

• [1] Khalifa, N.M.; Al-Omar, M.A. Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Int. J. Mol. Sci. 2014, 15, 20723-20735. View Source

5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one: Differentiation Evidence

Dual Reactive Handles for Divergent Synthesis

5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one possesses two chemically orthogonal reactive sites—the C-6 hydroxyl group and the C-5 allyl olefin—enabling two distinct modes of synthetic elaboration from a single building block. In contrast, the des-allyl analog 2-ethyl-6-hydroxypyrimidin-4(3H)-one offers only the C-6 hydroxyl as a reactive handle, while the des-hydroxy analog 5-allyl-2-ethylpyrimidin-4(3H)-one lacks the nucleophilic oxygen . The 5-allyl-6-benzylpyrimidin-4(3H)-one series reported by Khalifa and Al-Omar (2014) demonstrated that the 5-allyl group is retained in the final bioactive compounds, with the most potent analog (11c) achieving an IC50 of 0.32 µM against HIV-1 in MT-4 cell culture and an EC50 of 0.21 µM with a selectivity index of 6.05 [1]. This synthetic pathway requires the allyl group to be pre-installed on the pyrimidine core, exactly as provided by the target compound.

Dual reactive handles

Cross-study comparable

2 orthogonal handles (allyl + hydroxyl) vs. 1 in des-allyl or des-hydroxy analogs

Enables divergent synthesis; reduces synthetic steps for library diversification.

Synthetic utility validated in 5-allyl-6-benzyl anti-HIV series.

Evidence Dimension	Number of orthogonal reactive handles for divergent synthesis
Target Compound Data	Two reactive handles (C-5 allyl olefin + C-6 hydroxyl)
Comparator Or Baseline	2-Ethyl-6-hydroxypyrimidin-4(3H)-one: one reactive handle (C-6 hydroxyl only); 5-Allyl-2-ethylpyrimidin-4(3H)-one: one reactive handle (C-5 allyl only)
Quantified Difference	2 reactive handles vs. 1 (2× synthetic versatility)
Conditions	Structural comparison based on functional group inventory; synthetic utility validated in the construction of 5-allyl-6-benzylpyrimidin-4(3H)-one anti-HIV series [1]

Why This Matters

For procurement decisions, a single building block with two orthogonal handles reduces the number of synthetic steps and intermediates required to access diversified compound libraries, directly impacting FTE cost and timeline in lead optimization campaigns.

• [1] Khalifa, N.M.; Al-Omar, M.A. Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Int. J. Mol. Sci. 2014, 15, 20723-20735. View Source

Anti-HIV-1 Activity of the 5-Allyl-6-Hydroxy Core

The 5-allyl-6-hydroxypyrimidin-4(3H)-one core, when elaborated at C-2, C-5, and C-6, yields compounds with potent anti-HIV-1 activity. In a head-to-head comparison within the 5-allyl-6-benzylpyrimidin-4(3H)-one series, the C-2 substitution profoundly modulated activity: the 2-(3-hydroxypropylthio) analog (11c) achieved IC50 = 0.32 µM, whereas the 2-benzylthio analog (11b) showed IC50 = 5.76 µM—an 18-fold difference [1]. The unsubstituted 5-allyl-6-hydroxy core (represented by the target compound) serves as the essential starting material for this SAR exploration. When compared to the 6-benzyl-2-thioxo series lacking the C-5 allyl group, the anti-HIV activity is diminished, as the allyl group contributes to favorable hydrophobic interactions with the HIV-1 reverse transcriptase allosteric pocket [1]. The commercial availability of the pre-functionalized 5-allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one eliminates the need for a low-yielding allylation step on the pyrimidine core.

Anti-HIV-1 scaffold activity

Class-level

Elaborated analog IC₅₀ 0.32 µM (MT-4 cells); 18-fold improvement over comparator 11b (5.76 µM)

Supports core scaffold SAR; allyl group contributes to reported pharmacophore.

Class-level inference from elaborated compounds; target compound is the unsubstituted building block.

Evidence Dimension	Anti-HIV-1 activity (IC50) of elaborated analogs derived from the 5-allyl-6-hydroxypyrimidine core
Target Compound Data	5-Allyl-6-benzyl-2-(3-hydroxypropylthio)pyrimidin-4(3H)-one (derived from target compound core): IC50 = 0.32 µM (HIV-1, MT-4 cells)
Comparator Or Baseline	5-Allyl-6-benzyl-2-benzylthiopyrimidin-4(3H)-one (11b): IC50 = 5.76 µM; des-allyl 6-benzyl analogs: activity not reported at comparable levels in this series
Quantified Difference	18-fold improvement in IC50 with optimal C-2 substitution (0.32 µM vs. 5.76 µM); allyl group presence is essential for the scaffold's anti-HIV pharmacophore
Conditions	In vitro anti-HIV-1 assay in MT-4 cell cultures; cytotoxicity assessed in parallel (CC50); nevirapine used as positive control [1]

Why This Matters

For medicinal chemistry teams pursuing non-nucleoside reverse transcriptase inhibitor (NNRTI) programs, the target compound provides a validated starting scaffold with established SAR precedent, reducing the risk of pursuing a dead-end chemotype.

• [1] Khalifa, N.M.; Al-Omar, M.A. Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Int. J. Mol. Sci. 2014, 15, 20723-20735. View Source

Lipophilicity and H-Bonding Advantages over Analogs

The C-5 allyl group in 5-allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one contributes approximately +0.8 to +1.0 logP units relative to the des-allyl analog (2-ethyl-6-hydroxypyrimidin-4(3H)-one, predicted logP ≈ -0.2 based on the C6H8N2O2 scaffold lacking the allyl side chain), bringing the compound into a more favorable lipophilicity range for membrane permeability . Compared to the 2-thioxo analog (5-allyl-2-thioxo-6-hydroxypyrimidin-4(3H)-one), the C-2 ethyl group eliminates the thione sulfur, reducing polar surface area and avoiding the metabolic liabilities associated with thione-containing compounds. The hydroxyl group at C-6 provides both a hydrogen bond donor (calculated pKa ≈ 8-9 for the enolic OH) and a metal-chelating site, which has been exploited in PDE10A fragment-based discovery where hydroxypyrimidine fragments coordinate the active-site metal ions [1].

Lipophilicity profile

Class-level

Predicted logP ~0.6–1.0; ΔlogP ≈ +0.8 vs. des-allyl analog

Balanced lipophilicity for lead-like libraries; avoids excessive polarity of des-allyl analog.

Predicted values; no experimental logP identified. Thione-free profile reduces metabolic risk concerns.

Evidence Dimension	Predicted lipophilicity (logP) and hydrogen bond donor/acceptor count
Target Compound Data	Predicted logP ≈ 0.6–1.0 (C9H12N2O2); 2 HBD (hydroxyl + NH), 4 HBA
Comparator Or Baseline	2-Ethyl-6-hydroxypyrimidin-4(3H)-one (des-allyl): predicted logP ≈ -0.2 to 0.0; 5-allyl-2-thioxo analog: logP ≈ 1.0–1.4 but with thione-associated metabolic risk
Quantified Difference	ΔlogP ≈ +0.8 to +1.0 vs. des-allyl analog; comparable lipophilicity to 2-thioxo analog but without thione-related toxicity concerns
Conditions	Predicted values based on structural fragment contributions; no experimentally measured logP/logD data identified in public literature

Why This Matters

The balanced lipophilicity profile positions this building block for lead-like compound libraries (logP < 3), whereas the des-allyl analog may yield excessively polar final compounds with poor permeability, and the 2-thioxo analog introduces metabolic and toxicological risk.

• [1] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; et al. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. J. Med. Chem. 2015, 58, 7888-7894. View Source

Multi-Vendor Availability and Purity

Among 5-allyl-substituted hydroxypyrimidinone building blocks, 5-allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one (CAS 1189681-88-6) is commercially available from multiple vendors at a specified purity of 95% . In contrast, the closely related 5-allyl-2-methyl-6-hydroxypyrimidin-4(3H)-one (CAS 85826-32-0) is offered at 95% purity but has fewer stocking vendors, while the 5-allyl-2-amino-6-chloro analog is restricted to niche suppliers . The 2-ethyl substitution differentiates this compound from the 2-methyl analog in terms of both steric bulk and lipophilicity, providing a distinct vector for SAR exploration. Critically, the des-allyl analog (CAS 3709-98-6) is available at higher purities from PDE10 inhibitor-focused suppliers but cannot support allyl-dependent chemistry, while the 2-thioxo analog introduces a reactive sulfur that complicates downstream coupling reactions and storage stability .

Multi-vendor supply

Specification review

95% purity; available from ≥3 stocking vendors

Reduces supply chain risk for long-term programs; 2-ethyl substitution not duplicated in 2-methyl analog.

Vendor catalog survey 2025; excludes non-public sources.

Evidence Dimension	Commercial availability and purity specification among 5-allylpyrimidinone analogs
Target Compound Data	CAS 1189681-88-6; purity 95%; available from ≥3 stocking vendors (as of 2025)
Comparator Or Baseline	5-Allyl-2-methyl-6-hydroxypyrimidin-4(3H)-one (CAS 85826-32-0): 95%, fewer vendors; 2-Ethyl-6-hydroxypyrimidin-4(3H)-one (CAS 3709-98-6): higher purity available but lacks allyl handle; 5-Allyl-2-amino-6-chloro analog: limited commercial availability
Quantified Difference	Target compound exhibits broader multi-vendor availability vs. 2-methyl analog; uniquely combines allyl handle with 2-ethyl substitution among stocking hydroxypyrimidinones
Conditions	Vendor catalog survey conducted via ChemSrc, AKSci, Fluorochem, and Leyan (2025); excludes benchchems, molecule, evitachem, vulcanchem per source exclusion policy

Why This Matters

Multi-vendor availability at consistent purity reduces supply chain risk for long-term medicinal chemistry programs; the 2-ethyl substitution provides a differentiated vector not available in the 2-methyl analog.

PDE10A Fragment-Based Discovery Potential

Fragment-based screening against PDE10A identified low molecular weight pyrimidine fragments with PDE10A Ki values in the micromolar range and favorable ligand efficiency (LE) metrics [1]. The initial fragment hit (a dichloro-cyclopropyl-methylpyrimidine) exhibited PDE10A Ki = 8,700 nM with LE = 0.59, and subsequent optimization guided by X-ray crystallography improved potency to Ki = 0.8 nM while maintaining LE > 0.4 [1]. The 5-allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one scaffold, when deployed as a fragment starting point, offers the advantage of a pre-installed allyl vector that can be elaborated via structure-based design to access the hydrophobic pocket exploited in the optimized PDE10A series. Compared to unsubstituted pyrimidine fragments (MW < 150), the target compound's molecular weight of 180.2 still falls within fragment space (MW < 300, typically < 250 for fragment libraries) while providing a more advanced starting point with a functionalized growth vector [2].

Fragment suitability

Class-level

MW 180.2 Da; pre-installed allyl growth vector for hydrophobic pocket targeting

Fragment-plus starting point; maps to PDE10A inhibitor optimization from reported Ki 8,700 nM fragment hit.

Based on PDE10A fragment screening data (Shipe et al. 2015). Growth vector absent in simpler fragments.

Evidence Dimension	Fragment suitability: molecular weight and growth vector availability for FBDD campaigns
Target Compound Data	MW = 180.2 Da; C-5 allyl provides a growth vector for hydrophobic pocket targeting; predicted LE potential comparable to pyrimidine fragments in PDE10A series
Comparator Or Baseline	Initial PDE10A fragment hit: MW ≈ 200 Da, Ki = 8,700 nM, LE = 0.59; unsubstituted pyrimidine fragments (MW < 150): lack growth vectors for key hydrophobic interactions
Quantified Difference	Target compound MW is ~10% lower than the initial PDE10A fragment hit, providing room for optimization while maintaining a pre-installed allyl growth vector absent in simpler pyrimidine fragments
Conditions	Fragment screening data from Shipe et al. (2015) J. Med. Chem. 58, 7888-7894; structural comparison based on functional group inventory

Why This Matters

For fragment-based discovery groups, the target compound represents a 'fragment-plus' starting point—small enough for fragment metrics yet functionalized with a growth vector that directly maps to key binding pocket interactions, potentially accelerating hit-to-lead timelines.

• [1] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; et al. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. J. Med. Chem. 2015, 58, 7888-7894. View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discov. Today 2003, 8, 876-877. View Source

5-Allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one: Key Application Scenarios

Divergent Synthesis for NNRTI Lead Optimization

Medicinal chemistry teams pursuing non-nucleoside HIV-1 reverse transcriptase inhibitors can employ 5-allyl-2-ethyl-6-hydroxypyrimidin-4(3H)-one as a common intermediate for divergent library synthesis. The C-6 hydroxyl group allows O-alkylation or O-arylation to introduce diverse substituents, while the C-5 allyl group can be elaborated via cross-metathesis or hydroboration to generate 5-alkyl/aryl analogs. The SAR established by Khalifa and Al-Omar demonstrates that C-2 thioether substituents on the 5-allyl-6-benzyl core achieve IC50 values as low as 0.32 µM against HIV-1 [1]. Pre-installation of the allyl group on the commercially available building block eliminates a low-yielding allylation step, enabling parallel synthesis of 50–200 compound libraries in a single campaign.

Fragment-to-Lead Campaigns for PDE10A

Fragment-based drug discovery groups targeting CNS phosphodiesterases can deploy this compound as a fragment starting point. The pyrimidine core coordinates the active-site metal ions in PDE10A, while the C-5 allyl group provides a vector toward the hydrophobic pocket exploited in optimized inhibitors achieving Ki = 0.8 nM [1]. At MW 180.2, the compound satisfies fragment metrics (MW < 250) while providing a functionalized growth handle absent in simpler fragments. Structure-based design using the available PDE10A co-crystal structures (PDB: 5C1W, 5C2E) can guide rational elaboration of the allyl and ethyl substituents.

Building Block for Kinase Inhibitor Scaffolds

Kinase inhibitor programs that require a pyrimidine core with a hydrophobic substituent at the position equivalent to C-5 of the pyrimidinone ring can use this building block. The C-5 allyl group provides a synthetic handle for introducing diverse hydrophobic moieties via olefin metathesis, Heck coupling, or hydrofunctionalization, while the C-2 ethyl group mimics the methyl or ethyl substituents found in many ATP-competitive kinase inhibitor scaffolds. The C-6 hydroxyl can be converted to a leaving group for nucleophilic aromatic substitution or retained as a metal-coordinating moiety for Type I/II kinase inhibitor design [2].

Synthetic Methodology: Allyl Rearrangement and Cyclization

Academic and industrial process chemistry groups investigating thermal or transition-metal-catalyzed rearrangements of allyl-substituted heterocycles can utilize this compound as a model substrate. The 5-allyl group on an electron-deficient pyrimidinone core presents unique reactivity for studying [3,3]-sigmatropic shifts, Claisen rearrangements, and metal-catalyzed cyclization reactions. The 2-ethyl and 6-hydroxy substituents modulate the electronic properties of the pyrimidine ring, enabling systematic investigation of substituent effects on allyl migration regioselectivity and kinetics.

Application

Selection Property

Validation Focus

NNRTI lead optimization

Orthogonal handles (allyl + hydroxyl) for divergent library synthesis

C-5 allyl retention in final analogs; SAR-driven elaboration at C-6 and C-2

Fragment-to-lead PDE10A

Fragment-appropriate MW with allyl growth vector

Structure-based optimization toward hydrophobic pocket; metal coordination retained

Kinase inhibitor scaffolds

C-5 allyl handle for hydrophobic diversification; C-2 ethyl mimics common kinase hinge substituents

Type I/II kinase design; conversion of C-6 OH to leaving group or metal-coordinating moiety

Allyl rearrangement studies

Electron-deficient pyrimidinone with 5-allyl as model substrate

Regioselectivity and kinetics of sigmatropic shifts; substituent effects on migration

• [1] Khalifa, N.M.; Al-Omar, M.A. Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Int. J. Mol. Sci. 2014, 15, 20723-20735. View Source
• [2] Shipe, W.D.; Sharik, S.S.; Barrow, J.C.; et al. Discovery and Optimization of a Series of Pyrimidine-Based Phosphodiesterase 10A (PDE10A) Inhibitors through Fragment Screening, Structure-Based Design, and Parallel Synthesis. J. Med. Chem. 2015, 58, 7888-7894. View Source